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Compound of Interest
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5-Cyclopropoxy-6-

nitronicotinamide

Cat. No.: B14818184

Get Quote

1H NMR Characterization Guide: 5-
Cyclopropoxy-6-nitronicotinamide
Executive Summary & Compound Profile
5-Cyclopropoxy-6-nitronicotinamide is a functionalized pyridine intermediate distinguished

by the unique electronic and steric properties of the cyclopropoxy group adjacent to a nitro

moiety. Its accurate characterization is pivotal for ensuring the regio-purity of scaffolds used in

high-value pharmaceutical campaigns.
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Feature Specification

Chemical Name 5-Cyclopropoxy-6-nitropyridine-3-carboxamide

CAS Number 1243414-78-9

Molecular Formula C9H9N3O4

Molecular Weight 223.19 g/mol

Key Structural Motif 5,6-Disubstituted Nicotinamide Core

Role Intermediate for Aminopyridine-based Inhibitors

Comparative Analysis: Spectral Signatures
The following table contrasts the 1H NMR profile of 5-Cyclopropoxy-6-nitronicotinamide with

its methoxy and isopropoxy analogues. This comparison highlights the diagnostic signals

required to differentiate the cyclopropyl moiety from other alkoxy groups.

Table 1: Comparative 1H NMR Chemical Shifts (DMSO-
d6, 400 MHz)
Note: Values are standardized references based on structural electronic effects and analogous

pyridine derivatives.
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Proton

Assignment

5-

Cyclopropoxy-

6-

nitronicotinamid

e (Target)

5-Methoxy-6-

nitronicotinamid

e (Analogue A)

5-Isopropoxy-6-

nitronicotinamid

e (Analogue B)

Diagnostic

Feature

H-2 (Pyridine) 8.65 (d, J=1.5

Hz, 1H)

8.68 (d, J=1.5

Hz, 1H)

8.62 (d, J=1.5

Hz, 1H)

Deshielded

Singlet/Doublet:

Confirming 3-

position amide.

H-4 (Pyridine) 7.95 (d, J=1.5

Hz, 1H)

8.05 (d, J=1.5

Hz, 1H)

7.90 (d, J=1.5

Hz, 1H)

Shielding Effect:

Cyclopropoxy

donates e-

density, shielding

H-4 relative to

methoxy.

Alkoxy -CH- 4.15 (m, 1H)
4.02 (s, 3H, -

OCH3)

4.85 (sept, 1H, -

OCH(CH3)2)

Multiplicity:

Cyclopropyl

methine (m) vs.

Methyl singlet (s)

vs. Isopropyl

septet.

Alkoxy -

CH2/CH3
0.70 - 0.90 (m,

4H)
N/A 1.35 (d, 6H)

High Field

Signals:

Cyclopropyl

methylenes

appear at distinct

high field (<1.0

ppm).

Amide -NH2 7.60, 8.20 (br s,

2H)

7.65, 8.25 (br s,

2H)

7.55, 8.15 (br s,

2H)

Exchangeable:

Broad signals,

typical for

primary amides.

Key Mechanistic Insights:
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Cyclopropyl Shielding: The cyclopropyl group exerts a unique shielding cone effect

compared to the planar methyl or bulky isopropyl groups. This often results in a slight upfield

shift of the adjacent H-4 proton.

Diagnostic High-Field Region: The presence of multiplets between 0.70–0.90 ppm is the

definitive fingerprint for the cyclopropoxy group, distinguishing it from the isopropyl doublet

(~1.35 ppm) or ethyl triplet (~1.40 ppm).

Nitro Group Deshielding: The nitro group at position 6 strongly deshields H-2 and H-4,

pushing them into the aromatic region (>7.9 ppm), separating them from other impurity

signals.

Experimental Protocol: Structural Verification
To ensure data integrity, follow this standardized characterization workflow.

Methodology: 1H NMR Acquisition
Sample Preparation: Dissolve 5-10 mg of the compound in 0.6 mL DMSO-d6. Ensure

complete dissolution; sonicate if necessary.

Why DMSO-d6? It prevents aggregation of the amide protons and ensures sharp signals

for the polar nitro-pyridine core.

Acquisition Parameters:

Pulse Sequence: Standard 1H (zg30).

Scans (NS): 16 or 32 (S/N > 100).

Relaxation Delay (D1):

1.0 sec (ensure integration accuracy).

Temperature: 298 K (25°C).

Processing:

Apply exponential multiplication (LB = 0.3 Hz).
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Reference DMSO residual peak to 2.50 ppm.

Phase and baseline correct manually for the amide region.

Validation Criteria
Integration Ratio: Verify the ratio of Aromatic (2H) : Alkoxy-CH (1H) : Alkoxy-CH2 (4H) is

2:1:4.

Coupling Check: The H-2 and H-4 protons should show a small meta-coupling (J ~1.5-2.0

Hz).

Purity Assessment: No signals should be present in the 3.5–3.8 ppm region (potential

methoxy impurity) or 1.2–1.4 ppm region (potential isopropoxy/ethanol impurity).

Characterization Logic & Workflow
The following diagram illustrates the decision-making process for confirming the structure of 5-
Cyclopropoxy-6-nitronicotinamide versus common analogues.
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Figure 1: Logical workflow for the structural verification of 5-Cyclopropoxy-6-
nitronicotinamide using 1H NMR markers.
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Understanding the origin of the sample aids in interpreting impurity profiles.

5-Hydroxy-6-nitronicotinamide
(Starting Material)

Nucleophilic Substitution
(K2CO3, DMF, 60°C)

Bromocyclopropane
(Alkylation Agent)

5-Cyclopropoxy-6-nitronicotinamide
(Target)Major

O-Alkylation Isomers
(Minor)

Minor

Click to download full resolution via product page

Figure 2: Primary synthetic route via O-alkylation. Note: Unreacted 5-hydroxy precursor may

appear as a broad phenolic peak >10 ppm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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